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Compound of Interest

Compound Name: Cefazolin

Cat. No.: B047455 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cefazolin is a first-generation cephalosporin antibiotic that acts by inhibiting bacterial cell wall

synthesis.[1][2][3][4][5] It is effective against a range of Gram-positive and some Gram-negative

bacteria.[1][2][6] For reliable and reproducible in vitro experimental results, the proper

preparation and storage of Cefazolin stock solutions are critical. These application notes

provide detailed protocols for the preparation, storage, and handling of Cefazolin stock

solutions for use in various in vitro assays.

Data Presentation: Cefazolin Properties and Solubility
The following tables summarize the key properties and solubility data for Cefazolin sodium

salt, the form typically used in laboratory settings.

Table 1: Physicochemical Properties of Cefazolin Sodium Salt
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Property Value Reference

Molecular Formula C₁₄H₁₃N₈NaO₄S₃ [7][8]

Molecular Weight 476.5 g/mol [7][8]

Appearance
White to yellowish-white

crystalline powder
[9]

Storage (Solid) -20°C, stable for ≥4 years [7]

Table 2: Solubility of Cefazolin Sodium Salt

Solvent Solubility Reference

Water Freely soluble

Dimethyl Sulfoxide (DMSO) ~20 mg/mL [7][8]

Dimethylformamide (DMF) ~20 mg/mL [7][8]

Phosphate-Buffered Saline

(PBS), pH 7.2
~10 mg/mL [7][8]

Table 3: Stability of Reconstituted Cefazolin Solutions
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Solvent/Diluen
t

Concentration
Storage
Temperature

Stability Reference

Sterile Water 225-330 mg/mL
Room

Temperature
24 hours [9]

Sterile Water 225-330 mg/mL 5°C 96 hours [9]

Sterile Water,

0.9% NaCl
100-200 mg/mL

5°C

(refrigerated)
30 days [10]

Sterile Water,

0.9% NaCl
100-200 mg/mL

Room

Temperature

(after

refrigeration)

72 hours [10]

Sterile Water,

0.9% NaCl, 5%

Dextrose

Various -20°C (frozen) Up to 26 weeks [11]

Aqueous Buffers

(e.g., PBS)
Not specified

Not

Recommended

for >1 day

Aqueous

solutions are

recommended to

be used fresh

[7][8]

Artificial Tears

(acidic pH)
50 mg/mL

Room

Temperature
Up to 3 days [12]

Artificial Tears 50 mg/mL 4°C 28 days [13]

Experimental Protocols
Protocol 1: Preparation of a 10 mg/mL Cefazolin
Aqueous Stock Solution
This protocol describes the preparation of a Cefazolin stock solution in sterile water, suitable

for most antibacterial susceptibility testing.

Materials:

Cefazolin sodium salt powder
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Sterile, nuclease-free water

Sterile conical tubes (e.g., 15 mL or 50 mL)

Sterile filter (0.22 µm pore size) and syringe

Calibrated analytical balance and weigh boats

Vortex mixer

Procedure:

Aseptic Technique: Perform all steps in a laminar flow hood or using sterile techniques to

prevent contamination.

Weighing: Accurately weigh the desired amount of Cefazolin sodium salt powder. For

example, to prepare 10 mL of a 10 mg/mL solution, weigh 100 mg of the powder.

Dissolution: Transfer the powder to a sterile conical tube. Add the required volume of sterile

water (e.g., 10 mL).

Mixing: Vortex the solution until the Cefazolin powder is completely dissolved. The solution

should be clear and pale yellow.[4]

Sterilization: To ensure sterility, filter the stock solution through a 0.22 µm sterile syringe filter

into a new sterile tube.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes (e.g., 1

mL) in sterile microcentrifuge tubes. Store the aliquots at -20°C. Frozen solutions in water

are stable for up to 26 weeks.[11] Avoid repeated freeze-thaw cycles.

Protocol 2: Minimum Inhibitory Concentration (MIC)
Assay
This protocol outlines the determination of the MIC of Cefazolin against a bacterial strain using

the broth microdilution method.

Materials:
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Cefazolin stock solution (prepared as in Protocol 1)

Bacterial culture in the logarithmic growth phase

Cation-adjusted Mueller-Hinton Broth (CAMHB)

Sterile 96-well microtiter plates

Multichannel pipette

Incubator

Procedure:

Bacterial Inoculum Preparation: Dilute the overnight bacterial culture in CAMHB to achieve a

final concentration of approximately 5 x 10⁵ CFU/mL in the wells.

Serial Dilution:

Add 100 µL of CAMHB to all wells of a 96-well plate.

Add 100 µL of the Cefazolin stock solution (at a starting concentration, e.g., 128 µg/mL) to

the first well of each row to be tested.

Perform a two-fold serial dilution by transferring 100 µL from the first well to the second,

mixing, and repeating this process across the plate. Discard the final 100 µL from the last

well.

Inoculation: Add 100 µL of the prepared bacterial inoculum to each well, bringing the final

volume to 200 µL. This will halve the antibiotic concentration in each well.

Controls: Include a positive control (bacteria in broth without antibiotic) and a negative

control (broth only).

Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

Result Interpretation: The MIC is the lowest concentration of Cefazolin that completely

inhibits visible bacterial growth.
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Visualizations

Stock Solution Preparation Workflow

Weigh Cefazolin
Sodium Salt

Dissolve in
Sterile Water

Vortex until
Dissolved

Sterile Filter
(0.22 µm)

Aliquot into
Single-Use Tubes Store at -20°C

Click to download full resolution via product page

Caption: Cefazolin Stock Solution Preparation Workflow.
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MIC Assay Workflow
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Caption: Minimum Inhibitory Concentration (MIC) Assay Workflow.
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Cefazolin Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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